Cas no 475086-28-3 (Selexipag Impurity 25)

• Product Name: Selexipag Impurity 25
• CAS No: 475086-28-3
• MF: C₂₅H₃₀N₄O₂
• MW: 418.53
• CID: 4761602
• Update Time: 2025-10-28

Selexipag Impurity 25 Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[4-[(5,6-diphenyl-2-pyrazinyl)(1-methylethyl)amino]butoxy]-
• Selexipag Impurity 25

• Inchi： 1S/C25H30N4O2/c1-19(2)29(15-9-10-16-31-18-22(26)30)23-17-27-24(20-11-5-3-6-12-20)25(28-23)21-13-7-4-8-14-21/h3-8,11-14,17,19H,9-10,15-16,18H2,1-2H3,(H2,26,30)
• InChI Key： LMFFHJRXWFWVSH-UHFFFAOYSA-N
• SMILES： C(N)(=O)COCCCCN(C1=NC(C2=CC=CC=C2)=C(C2=CC=CC=C2)N=C1)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Selexipag Impurity 25

Selexipag Impurity 25 (CAS No. 475086-28-3): An In-Depth Overview

Selexipag Impurity 25, with the CAS number 475086-28-3, is a critical compound in the field of pharmaceutical research and development. This impurity is associated with Selexipag, a prostacyclin receptor agonist used in the treatment of pulmonary arterial hypertension (PAH). Understanding the characteristics and implications of Selexipag Impurity 25 is essential for ensuring the safety and efficacy of Selexipag-based therapies.

Selexipag (trade name Uptravi) is a selective prostacyclin receptor agonist that has been approved by regulatory authorities such as the FDA and EMA for the treatment of PAH. It works by dilating blood vessels and preventing blood clots, thereby improving blood flow and reducing the workload on the heart. However, like many pharmaceutical compounds, Selexipag can contain impurities that may affect its therapeutic properties and safety profile.

Selexipag Impurity 25 is one such impurity that has garnered significant attention in recent studies. Research has shown that impurities can influence the pharmacokinetics, pharmacodynamics, and overall safety of a drug. Therefore, identifying and characterizing these impurities is crucial for optimizing drug formulations and ensuring patient safety.

The chemical structure of Selexipag Impurity 25 has been elucidated through advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods have revealed that Selexipag Impurity 25 is a structural analog of Selexipag, differing in specific functional groups or stereochemistry. Understanding these structural differences is essential for developing methods to minimize or eliminate this impurity during the manufacturing process.

In a recent study published in the Journal of Pharmaceutical Sciences, researchers investigated the impact of various impurities, including Selexipag Impurity 25, on the stability and bioavailability of Selexipag. The study found that even trace amounts of certain impurities can significantly affect the drug's performance. Specifically, Selexipag Impurity 25 was shown to have a moderate impact on the drug's stability under different storage conditions, highlighting the need for stringent quality control measures.

Clinical trials have also played a crucial role in evaluating the safety and efficacy of Selexipag. The GRIPHON trial, one of the largest Phase III studies conducted for PAH treatments, included rigorous assessments of drug purity and impurities. The results demonstrated that maintaining low levels of impurities, including Selexipag Impurity 25, was essential for achieving optimal therapeutic outcomes without compromising patient safety.

The pharmaceutical industry continues to invest in research to develop more effective methods for detecting and reducing impurities in drug formulations. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy, are being employed to provide detailed insights into the chemical properties of impurities like Selexipag Impurity 25. These techniques not only help in identifying impurities but also in understanding their potential impact on drug performance.

In conclusion, Selexipag Impurity 25 (CAS No. 475086-28-3) is a significant compound in the development and quality control of Selexipag-based therapies for PAH. Ongoing research and advanced analytical methods are crucial for ensuring that this impurity is minimized or eliminated to maintain the highest standards of drug safety and efficacy. As our understanding of these impurities continues to evolve, so too will our ability to develop more effective treatments for patients with PAH.